4-(furan-2-yl)-N-(thiophen-2-ylmethyl)-6-(trifluoromethyl)pyrimidin-2-amine

• Molecular Formula: C14H10F3N3OS
• Molecular Weight: 325.31 g/mol
• IUPAC Name: 4-(furan-2-yl)-N-(thiophen-2-ylmethyl)-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C14H10F3N3OS/c15-14(16,17)12-7-10(11-4-1-5-21-11)19-13(20-12)18-8-9-3-2-6-22-9/h1-7H,8H2,(H,18,19,20)
• InChI Key: JBYLXXPLZBHCAH-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=CC(=NC(=N2)NCC3=CC=CS3)C(F)(F)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: TLR8-IN-5

Description

TLR8-IN-5 is a novel toll-like receptor 8 (TLR8) inhibitor, potently and selectively reducing TLR8-mediated signaling.

Scientific Research Applications

Quantum Chemical Characterization

• Hydrogen bonding sites in pyrimidine compounds derivatives, which include 4-(4-halo-phenyl)-6-(furan-2-yl) pyrimidin-2-amines, have been investigated using quantum chemistry methods. These studies help in understanding the molecular structure and reactivity of such compounds (Traoré et al., 2017).

Synthesis and Structural Analysis

• Syntheses of various derivatives, like the 2-trifluoromethyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine derivatives, have been explored. These compounds have shown potential in structural analysis and crystallography (聂瑶 et al., 2014).

Biological Activity

• Research on the synthesis of compounds in the pyrimidine series has shown that these compounds can have significant biological activity. This includes potential plant-growth regulatory activity and other biologically active compounds (Aniskova et al., 2017).

Antimicrobial Activity

• Some derivatives of 4-(furan-2-yl)-N-(thiophen-2-ylmethyl)-6-(trifluoromethyl)pyrimidin-2-amine have been synthesized and screened for antimicrobial activity. These studies help in assessing the potential of these compounds as antimicrobial agents (Arora et al., 2013).

Antitumor Activity

• Certain derivatives have been synthesized and evaluated for their antitumor activities, indicating the potential of these compounds in cancer research and treatment (Gao et al., 2015).

Antifungal Effect

• The antifungal effect of some derivatives has been studied, particularly against important types of fungi, contributing to the development of new antifungal agents (Jafar et al., 2017).